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Compound of Interest

Compound Name: Azosulfamide

Cat. No.: B1666504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Azosulfamide, with the CAS registry number 133-60-8, is a synthetic azo dye and sulfonamide

derivative. Historically, it has been recognized for its antibacterial properties, functioning

through the well-established mechanism of folic acid synthesis inhibition characteristic of the

sulfonamide class of drugs. More recent findings also suggest potential anticonvulsant activity.

This technical guide provides a detailed overview of the chemical and physical properties of

Azosulfamide, alongside a compilation of experimental protocols for its synthesis, purification,

and biological evaluation. The document is intended to serve as a comprehensive resource for

researchers and professionals engaged in drug discovery and development, offering insights

into the compound's mechanism of action and analytical methodologies.

Chemical and Physical Properties
Azosulfamide is a dark red, odorless, and tasteless powder.[1] It is soluble in water, forming

an intense red solution, but is practically insoluble in organic solvents.[1] A summary of its key

properties is presented in Table 1.

Table 1: Physicochemical Properties of Azosulfamide
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Property Value Source(s)

CAS Number 133-60-8 [2][3]

Molecular Formula C₁₈H₁₄N₄Na₂O₁₀S₃ [2][4]

Molecular Weight 588.50 g/mol [5]

Appearance Dark red powder [1]

Solubility
Soluble in water; practically

insoluble in organic solvents
[1]

Synonyms

Disodium 6-acetamido-4-

hydroxy-3-((p-

sulfamoylphenyl)azo)naphthal

ene-2,7-disulfonate

[4]

Synthesis and Purification
While a specific, detailed synthesis protocol for Azosulfamide is not readily available in peer-

reviewed literature, a general and well-established method for the synthesis of azo dyes and

sulfonamides can be adapted. The synthesis typically involves a two-step process:

diazotization of a primary aromatic amine followed by coupling with an activated aromatic

compound.

General Synthetic Workflow
The synthesis of Azosulfamide would logically proceed through the diazotization of

sulfanilamide (p-aminobenzenesulfonamide) followed by an azo coupling reaction with N-

acetyl-H-acid (6-acetamido-4-hydroxy-2,7-naphthalenedisulfonic acid).
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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